Cas no 405-50-5 (4-Fluorophenylacetic acid)
4-Fluorophenylacetic acid is a fluorinated aromatic compound with the molecular formula C8H7FO2. It serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of the fluorine substituent enhances its reactivity and stability, making it valuable for constructing complex molecules. This compound is commonly employed in the preparation of active pharmaceutical ingredients (APIs) and fine chemicals due to its ability to introduce fluorophenyl motifs. Its crystalline solid form and well-defined melting point ensure consistent handling and purity. 4-Fluorophenylacetic acid is also used in research settings for studying structure-activity relationships in medicinal chemistry.
4-Fluorophenylacetic acid structure
Product Name:4-Fluorophenylacetic acid
CAS No:405-50-5
MF:C8H7FO2
MW:154.138386011124
MDL:MFCD00004343
CID:37304
PubChem ID:9837
Update Time:2025-09-24
4-Fluorophenylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-Fluorophenyl)acetic acid
- 4-FLUOROPHENYLACETIC ACID
- P-FLUOROPHENYLACETIC ACID
- RARECHEM AL BO 0131
- 4-Fluorobenzeneacetic acid
- 4-fluoro-benzeneaceticaci
- Acetic acid, (p-fluorophenyl)-
- Ba 2821
- 4-Fluorophenylacetic
- Benzeneacetic acid, 4-fluoro-
- (4-Fluorophenyl)acetic acid
- (p-Fluorophenyl)acetic acid
- (4-fluoro-phenyl)-acetic acid
- S5YJV7CAZ1
- 4-fluorophenyl acetic acid
- 4-fluoro-benzeneacetic acid
- 2-(4-fluorophenyl)-acetic acid
- MGKPFALCNDRSQD-UHFFFAOYSA-N
- PubChem19614
- PubC
- 4-Fluorophenylacetic acid,98%
- UNII-S5YJV7CAZ1
- MFCD00004343
- Z104477312
- AM20060020
- 405-50-5
- 4-fluorophenyl-acetic acid
- BP-20574
- F0206
- FLUOROPHENYLACETIC ACID, P-
- 4-fluoro-phenyl-acetic acid
- Pipamperone metabolite M-XII
- EINECS 206-972-4
- NSC 402
- A825162
- W-106345
- PD119085
- InChI=1/C8H7FO2/c9-7-3-1-6(2-4-7)5-8(10)11/h1-4H,5H2,(H,10,11)
- 4-Fluorophenylacetic acid, 98%
- NSC402
- EN300-20216
- N-BOC-(R)-2-AMINO-3-HYDROXY-3-METHYLBUTANOICACID
- NSC-402
- p-fluorophenyl acetic acid
- 4-Fluoro phenylacetic acid
- MGKPFALCNDRSQD-UHFFFAOYSA-
- CS-W001955
- SY001347
- AC-10975
- AKOS000119591
- Maybridge1_006666
- AI3-52627
- HMS560G22
- P-FLUOROPHENYLACETIC ACID [MI]
- DTXSID0059956
- BH-0409
- NS00015559
- F2191-0056
- Q27288702
- FT-0601465
- 4-fluoro phenyl acetic acid
- AH-034/32462009
- SCHEMBL104746
- acetic acid, 2-(4-fluorophenyl)-
- DB-006819
- STK499017
- DTXCID5039771
- Acetic acid, (p-fluorophenyl)-(8CI)
- 4-Fluorophenylacetic acid
-
- MDL： MFCD00004343
- Inchi： 1S/C8H7FO2/c9-7-3-1-6(2-4-7)5-8(10)11/h1-4H,5H2,(H,10,11)
- InChI Key： MGKPFALCNDRSQD-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)CC(=O)O
- BRN： 9(4)1672
Computed Properties
- Exact Mass: 154.04300
- Monoisotopic Mass: 154.043008
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 37.3
Experimental Properties
- Color/Form: White to Yellow Solid
- Density: 1.1850 (estimate)
- Melting Point: 83.0 to 86.0 deg-C
- Boiling Point: 164°C/2mmHg(lit.)
- Flash Point: >100℃
- Water Partition Coefficient: Insoluble in water.
- PSA: 37.30000
- LogP: 1.45280
- Solubility: Not available
- Merck: 14,4177
4-Fluorophenylacetic acid Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 38
- Safety Instruction： S22-S24/25
-
Hazardous Material Identification：
- Risk Phrases：R38
- Safety Term：S24/25
- HazardClass：IRRITANT
- TSCA：T
- Storage Condition：Store at room temperature
4-Fluorophenylacetic acid Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-Fluorophenylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AstaTech | 25500-5/G |
4-FLUOROPHENYLACETIC ACID |
405-50-5 | 97% | 5g |
$14 | 2023-09-18 | |
| AstaTech | 25500-25/G |
4-FLUOROPHENYLACETIC ACID |
405-50-5 | 97% | 25g |
$19 | 2023-09-18 | |
| AstaTech | 25500-100/G |
4-FLUOROPHENYLACETIC ACID |
405-50-5 | 97% | 100g |
$49 | 2023-09-18 | |
| Chemenu | CM252799-500g |
2-(4-Fluorophenyl)acetic acid |
405-50-5 | 95+% | 500g |
$102 | 2021-06-16 | |
| Chemenu | CM252799-1000g |
2-(4-Fluorophenyl)acetic acid |
405-50-5 | 95+% | 1000g |
$163 | 2021-06-16 | |
| TRC | F588315-5g |
4-Fluorobenzeneacetic Acid |
405-50-5 | 5g |
$ 90.00 | 2022-06-02 | ||
| TRC | F588315-25g |
4-Fluorobenzeneacetic Acid |
405-50-5 | 25g |
$ 205.00 | 2022-06-02 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F115807-100g |
4-Fluorophenylacetic acid |
405-50-5 | 98% | 100g |
¥154.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F115807-5g |
4-Fluorophenylacetic acid |
405-50-5 | 98% | 5g |
¥35.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F115807-25g |
4-Fluorophenylacetic acid |
405-50-5 | 98% | 25g |
¥48.90 | 2023-09-03 |
4-Fluorophenylacetic acid Suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
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(CAS:405-50-5)
Order Number:SFD957
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:02
Price ($):
Email:sales1@senfeida.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:405-50-5)4-Fluorophenylacetic acid
Order Number:sfd16617
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:405-50-5)4-Fluorophenylacetic acid
Order Number:LE5024;LE5760256
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:46
Price ($):discuss personally
Email:18501500038@163.com
4-Fluorophenylacetic acid Related Literature
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Louis C. Morrill,Daniel G. Stark,James E. Taylor,Siobhan R. Smith,James A. Squires,Agathe C. A. D'Hollander,Carmen Simal,Peter Shapland,Timothy J. C. O'Riordan,Andrew D. Smith Org. Biomol. Chem. 2014 12 9016
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Louis C. Morrill,James Douglas,Tomas Lebl,Alexandra M. Z. Slawin,David J. Fox,Andrew D. Smith Chem. Sci. 2013 4 4146
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Xiangyu Liu,Xiaohui Ma,Peipei Cen,Yuewei Wu,Chengcheng Zhang,Quan Shi,Weiming Song,Gang Xie,Sanping Chen Dalton Trans. 2017 46 7556
-
Zengjin Dai,Ying-Min Pan,Shou-Guo Wang,Xumu Zhang,Qin Yin Org. Biomol. Chem. 2021 19 8934
-
Xuan Fu,Megan Jamison,Aaron M. Jubb,Yiju Liao,Alexandria Aspin,Kyle Hayes,Christopher R. Glein,Ziming Yang Chem. Commun. 2020 56 2791
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